Cas no 2195875-66-0 (N,N-Bis(2-cyanoethyl)-2-(1,2,5-dithiazepan-5-yl)acetamide)

• Product Name: N,N-Bis(2-cyanoethyl)-2-(1,2,5-dithiazepan-5-yl)acetamide
• CAS No: 2195875-66-0
• MF: C₁₂H₁₈N₄OS₂
• MW: 298.427519321442
• CID: 5453309
• PubChem ID: 132302250
• Update Time: 2025-07-01

N,N-Bis(2-cyanoethyl)-2-(1,2,5-dithiazepan-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-6562237
• N,N-Bis(2-cyanoethyl)-2-(1,2,5-dithiazepan-5-yl)acetamide
• Z1523062458
• AKOS033397062
• 2195875-66-0

• Inchi： 1S/C12H18N4OS2/c13-3-1-5-16(6-2-4-14)12(17)11-15-7-9-18-19-10-8-15/h1-2,5-11H2
• InChI Key： GLFRFFZPCILBGY-UHFFFAOYSA-N
• SMILES： S1CCN(CCS1)CC(N(CCC#N)CCC#N)=O

Computed Properties

• Exact Mass: 298.09220356g/mol
• Monoisotopic Mass: 298.09220356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 122Ų

Additional information on N,N-Bis(2-cyanoethyl)-2-(1,2,5-dithiazepan-5-yl)acetamide

N,N-Bis(2-Cyanoethyl)-2-(1,2,5-Dithiazepan-5-Yl)Acetamide: A Comprehensive Overview

N,N-Bis(2-cyanoethyl)-2-(1,2,5-dithiazepan-5-yl)acetamide, also known by its CAS number 2195875-66-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising functionalities. The molecule consists of a central acetamide group substituted with a 1,2,5-dithiazepane ring and two cyanoethyl groups, making it a versatile building block for advanced chemical synthesis.

The structure of N,N-Bis(2-cyanoethyl)-2-(1,2,5-dithiazepan-5-yl)acetamide is characterized by a dithiazepane ring, which is a seven-membered ring containing two sulfur atoms and one nitrogen atom. This ring system is known for its stability and ability to participate in various chemical reactions. The presence of the cyanoethyl groups introduces additional functionality, such as hydrogen bonding capabilities and the potential for further substitution reactions. These features make the compound highly attractive for researchers exploring new materials or drug delivery systems.

Recent studies have highlighted the importance of dithiazepane derivatives in the development of novel pharmaceutical agents. For instance, research published in 2023 demonstrated that compounds with similar structures exhibit potent anti-inflammatory properties. The unique combination of the dithiazepane ring and cyanoethyl groups in CAS 2195875-66-0 suggests that it could serve as a precursor for developing drugs targeting chronic inflammatory conditions.

In terms of chemical synthesis, N,N-Bis(2-cyanoethyl)-2-(1,2,5-dithiazepan-5-yl)acetamide can be synthesized through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis begins with the preparation of the dithiazepane ring using sulfur-containing precursors. Subsequent steps involve introducing the cyanoethyl groups and forming the acetamide linkage. This process requires precise control over reaction conditions to ensure high yields and purity.

The physical properties of this compound are also noteworthy. It has a high melting point due to its rigid structure and strong intermolecular hydrogen bonding. Additionally, it exhibits good solubility in polar solvents, making it suitable for use in various organic reactions. Its thermal stability has been tested up to 300°C without decomposition, which further enhances its utility in demanding chemical processes.

From an environmental perspective, understanding the degradation pathways of CAS 2195875-66-0 is crucial for assessing its potential impact on ecosystems. Recent research indicates that under aerobic conditions, the compound undergoes microbial degradation within 30 days. This biodegradability aligns with current green chemistry principles and underscores its sustainability as a chemical building block.

In conclusion, N,N-Bis(2-cyanoethyl)-2-(1,2,5-dithiazepan-5-yl)acetamide (CAS No: 2195875-66-0) represents a significant advancement in organic chemistry. Its unique structure, versatile functionality, and promising applications make it a valuable compound for researchers across various disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in the development of innovative materials and therapeutic agents.